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Compound of Interest

Compound Name: N1-Methoxymethyl picrinine

Cat. No.: B12429405

For Researchers, Scientists, and Drug Development Professionals

Introduction

N1-Methoxymethyl picrinine is an indole alkaloid that can be isolated from the leaves of
Alstonia scholaris.[1][2] As a derivative of picrinine, it is of interest to researchers for its
potential biological activities. Accurate and consistent preparation of stock solutions is a critical
first step for any in vitro or in vivo studies to ensure reproducible results. This document
provides a detailed protocol for the preparation of a stock solution of N1-Methoxymethyl
picrinine, including information on its physicochemical properties, solubility, and appropriate

storage conditions.

Physicochemical Properties and Solubility

N1-Methoxymethyl picrinine is a powder with the molecular formula C22H26N204 and a
molecular weight of 382.45 g/mol .[3] It is soluble in a variety of organic solvents.

Table 1: Physicochemical Properties of N1-Methoxymethyl picrinine
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Property Value Source
Molecular Formula C22H26N204 [3]
Molecular Weight 382.45 g/mol [3]
Appearance Powder [31[4]
CAS Number 1158845-78-3 [3]

Table 2: Solubility of N1-Methoxymethyl picrinine

Solvent Solubility Source
Dimethyl sulfoxide (DMSO) Soluble [3]
Chloroform Soluble [3]
Dichloromethane Soluble [3]
Ethyl Acetate Soluble [3]
Acetone Soluble [3]

For enhanced solubility, it is recommended to warm the solution at 37°C and use an ultrasonic
bath.[4]

Experimental Protocol: Preparation of a 10 mM
DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution of N1-Methoxymethyl
picrinine in dimethyl sulfoxide (DMSO).

Materials:
e N1-Methoxymethyl picrinine powder
¢ Anhydrous Dimethyl sulfoxide (DMSO), molecular biology grade

o Calibrated analytical balance
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Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips

Vortex mixer

Ultrasonic bath (optional)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
Procedure:

o Equilibrate Reagents: Allow the N1-Methoxymethyl picrinine powder and DMSO to come
to room temperature before opening to prevent condensation.

e Weighing the Compound:
o Tare a sterile microcentrifuge tube or amber glass vial on a calibrated analytical balance.

o Carefully weigh out 1 mg of N1-Methoxymethyl picrinine powder into the tared container.
Record the exact weight.

e Calculating the Solvent Volume:

o Use the following formula to calculate the volume of DMSO required to achieve a 10 mM
concentration:

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Concentration (mol/L)
o For 1 mg of N1-Methoxymethyl picrinine (MW = 382.45 g/mol ):

Volume (L) = (0.001 g / 382.45 g/mol ) / 0.010 mol/L = 0.000261 L = 261 pL
o Therefore, you will need 261 pL of DMSO for 1 mg of the compound.

Table 3: Example Volumes for a 10 mM Stock Solution
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Mass of N1-Methoxymethyl picrinine

Volume of DMSO to Add

1mg 261 pL
5 mg 1.307 mL
10 mg 2.614 mL

¢ Dissolving the Compound:

o Add the calculated volume of DMSO to the vial containing the N1-Methoxymethyl

picrinine powder.

o Cap the vial tightly and vortex thoroughly for at least 1-2 minutes until the powder is

completely dissolved.

o Visually inspect the solution to ensure there are no visible particles. If dissolution is slow,

gentle warming to 37°C and sonication in an ultrasonic bath for a few minutes can aid the

process.[4]

o Storage:

o For long-term storage, it is recommended to aliquot the stock solution into smaller, single-

use volumes to avoid repeated freeze-thaw cycles.

o Store the stock solution at -20°C for several months.[4] For extended storage, -80°C is

preferable.

o Protect the solution from light by using amber vials or by wrapping clear vials in aluminum

foil.

Diagrams
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Workflow for Preparing N1-Methoxymethyl picrinine Stock Solution

Equilibrate Reagents to Room Temperature

i

Weigh N1-Methoxymethyl picrinine

l

Calculate Required Volume of DMSO

i

Add DMSO to Compound

i

Vortex to Dissolve

Optional: Warm to 37°C and Sonicate

N

Visually Confirm Complete Dissolution

i

Aliquot into Single-Use Vials

i

Store at -20°C or -80°C, Protected from Light

Click to download full resolution via product page

Caption: Workflow for preparing N1-Methoxymethyl picrinine stock solution.
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Factors for Solvent Selection

Key Considerations
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Caption: Factors influencing the choice of solvent for stock solutions.

Safety Precautions

N1-Methoxymethyl picrinine is for research use only.[3]

Always handle the compound and solvents in a well-ventilated area, preferably within a
chemical fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and chemical-resistant gloves.

Consult the Material Safety Data Sheet (MSDS) for N1-Methoxymethyl picrinine and the
chosen solvent for detailed safety information.

Avoid inhalation of the powder and contact with skin and eyes. In case of contact, rinse
immediately with plenty of water.

By following this protocol, researchers can confidently prepare accurate and stable stock

solutions of N1-Methoxymethyl picrinine for their experimental needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methoxymethyl-picrinine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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